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Compound of Interest

Compound Name: cis-Ned19

Cat. No.: B12368896 Get Quote

Disclaimer: No specific Material Safety Data Sheet (MSDS) for cis-Ned19 was found during the

search. The following guidance is based on general laboratory safety protocols for handling

potentially hazardous chemical compounds, fluorescent dyes, and NAADP antagonists.

Researchers must conduct a thorough risk assessment before handling this compound and

consult their institution's safety office.

Personal Protective Equipment (PPE)
Due to the lack of specific toxicity data for cis-Ned19, a cautious approach to personal

protection is warranted. The following table summarizes the recommended PPE for handling

cis-Ned19, particularly in its powdered form.[1]
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PPE Category Recommendation Rationale

Hand Protection
Double-gloving with nitrile

gloves is recommended.

Provides a robust barrier

against skin contact. The outer

glove should be changed

immediately after handling the

compound.[1]

Eye Protection
Chemical safety goggles

should be worn at all times.

Protects the eyes from

airborne powder particles and

potential splashes of solutions

containing the compound.[1]

Body Protection

A dedicated lab coat,

preferably disposable or made

of a material that can be

decontaminated, should be

worn.

Prevents contamination of

personal clothing. The lab coat

should be removed before

leaving the designated work

area.[1]

Respiratory Protection

For weighing and handling the

powder outside of a

containment system (e.g.,

fume hood, glove box), a

NIOSH-approved N95 or

higher-level respirator is

recommended.

Minimizes the risk of inhaling

fine powder particles. The

necessity and type of

respiratory protection should

be determined by a risk

assessment.[1]

Foot Protection
Closed-toe shoes are

mandatory in the laboratory.

Protects the feet from potential

spills.

Operational Plans: Handling and Storage
All handling of powdered cis-Ned19 should occur in a designated area, such as a certified

chemical fume hood or a glove box, to control airborne particles. When preparing solutions, the

solvent should be added to the powder slowly to prevent splashing.

For storage, cis-Ned19 should be kept in a cool, dry, and well-ventilated area, away from

incompatible materials. Many similar compounds are stored at -20°C. The storage container

should be clearly labeled with the compound's identity and any relevant hazard warnings.
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Disposal Plan
Proper disposal of cis-Ned19 and any contaminated materials is crucial to prevent

environmental contamination and ensure safety.

Waste Type Disposal Recommendation

Unused/Expired cis-Ned19

Dispose of as hazardous chemical waste.

Follow all local, state, and federal regulations for

hazardous waste disposal. Do not pour down

the drain.

Contaminated Labware (solid)

Items such as pipette tips, tubes, and gloves

should be collected in a designated hazardous

waste container.

Contaminated Labware (liquid)

The first rinse of any glassware that contained

cis-Ned19 should be collected as hazardous

waste. Subsequent rinses may be permissible

for drain disposal depending on institutional

policies, but collecting all rinses is a best

practice.

Solutions of cis-Ned19

All solutions containing cis-Ned19 must be

disposed of as hazardous chemical waste. No

in-lab drain disposal is allowed.

Experimental Protocols
General Protocol for Handling Powdered cis-Ned19:

Preparation: Don all required PPE as outlined in the table above.

Work Area: Conduct all manipulations of the powdered compound within a chemical fume

hood or glove box to minimize inhalation exposure.

Weighing: Use a tared weigh boat or paper. Handle with care to avoid creating dust.
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Solubilization: Slowly add the solvent to the powder to avoid splashing. Ensure the container

is appropriately capped before mixing.

Cleanup: Clean all surfaces and equipment that came into contact with the compound.

Dispose of all contaminated materials as hazardous waste.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Wash hands

thoroughly with soap and water after removing gloves.

Minor Spill Cleanup Procedure:

This procedure is for small, manageable spills. For large spills, evacuate the area and contact

your institution's environmental health and safety department.

Alert Personnel: Notify others in the immediate area of the spill.

Don PPE: Wear appropriate PPE, including double nitrile gloves, safety goggles, a lab coat,

and if necessary, respiratory protection.

Containment: For liquid spills, use an absorbent material to dike the spill and prevent it from

spreading.

Absorption: Cover the spill with a chemical absorbent powder, starting from the outside and

working inwards.

Collection: Once the material is fully absorbed, use a scoop and scraper to collect the

material into a designated hazardous waste bag or container.

Decontamination: Wipe the spill area with a suitable solvent (if known and safe) or soap and

water. Collect the cleaning materials as hazardous waste.

Disposal: Seal the hazardous waste container and label it appropriately. Arrange for pickup

by your institution's hazardous waste management service.

Final Steps: Remove and dispose of all PPE as hazardous waste. Wash hands thoroughly.
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Caption: Workflow for the safe handling and disposal of cis-Ned19.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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